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Introduction

Chlorourea (CAS 3135-74-8), also known as N-chlorourea or monochlorourea, is a reactive
chemical intermediate with the molecular formula CHsCIN20.[1] While not a therapeutic agent
itself, its significance lies in its role as a key intermediate in various chemical processes, most
notably in the chlorination of urea in water treatment and as a potential reagent in organic
synthesis. This guide provides a comprehensive overview of the known properties, synthesis,
and reactivity of chlorourea, with a focus on the technical details relevant to scientific and
research applications.

Chemical and Physical Properties

Chlorourea is a derivative of urea where one of the amide hydrogens is substituted by a
chlorine atom. Due to its reactive nature, detailed experimental data on the pure substance is
limited in publicly available literature. The following tables summarize the available computed
and basic physical properties.

Table 1: General Properties of Chlorourea
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Property Value Source
CAS Number 3135-74-8 [1]
Molecular Formula CHsCIN20 [1]
Molecular Weight 94.50 g/mol [1]
IUPAC Name chlorourea [1]
Synonyms N-Chlorourea, Monochlorourea  [1]
Canonical SMILES C(=O)(N)NCI [1]

InChl=1S/CH3CIN20/c2-4-
InChl [1]
1(3)5/h(H3,3,4,5)

RMXVHZFHSKRNJN-
InChlKey [1]
UHFFFAOYSA-N

Property Value Source
XLogP3-AA -0.6 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

oo g
Rotatable Bond Count 0 [1]
Exact Mass 93.9933904 Da [1]
Monoisotopic Mass 93.9933904 Da [1]
Topological Polar Surface Area  55.1 A2 [1]
Heavy Atom Count 5 [1]
Complexity 44.9 [1]

Synthesis and Reactivity
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General Synthesis Method: Chlorination of Urea

The primary route to chlorourea is the direct N-chlorination of urea. This reaction is the initial
and often rate-limiting step in the overall chlorination of urea, a process extensively studied in
the context of water disinfection, particularly in swimming pools.

Reaction Scheme:

Urea + Cl
(NH2CONHz2)
—>
N-Chlorourea
(NH2CONHCI)
—P

Chlorinating Agent
(e.g., Clz, NaOCl)

Click to download full resolution via product page
Caption: General synthesis of N-Chlorourea via chlorination of Urea.

While specific, detailed experimental protocols for the laboratory-scale synthesis and
purification of chlorourea are not readily available in the reviewed literature, the general
principle involves the reaction of urea with a chlorinating agent. The reaction is known to
proceed through a series of steps, with N-chlorourea being the first product formed.

Reactivity and Further Chlorination

N-chlorourea is a reactive intermediate that can undergo further chlorination to yield di-, tri-,
and ultimately tetrachlorourea. The fully N-chlorinated urea is unstable and can decompose.
This multi-step chlorination process is a key aspect of its chemistry in aqueous chlorinated
environments.
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Urea Chlorination Pathway

Urea +Cl N-Chlorourea +Cl Di-chlorourea +Cl Tri-chlorourea +Cl - Decomposition
Products (NCls, etc.)

Click to download full resolution via product page

Caption: Stepwise chlorination of urea, with N-chlorourea as the initial product.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and
characterization of pure, isolated chlorourea (CAS 3135-74-8) could not be located in the
publicly accessible scientific literature during the course of this review. The majority of the
available literature discusses its formation and reactivity in situ, particularly in agueous
solutions.

For researchers requiring this compound, it is recommended to consult specialized chemical
synthesis literature or consider custom synthesis from a reputable chemical supplier. Any
synthetic attempt should be conducted with extreme caution due to the potential reactivity and
instability of N-chloro compounds.

Analytical Characterization

Experimental spectral data (NMR, IR, Mass Spectrometry) for pure chlorourea is not readily
available in public databases. Characterization of this compound would likely rely on a
combination of these techniques, performed on a freshly prepared and purified sample.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be crucial for
confirming the structure. The *H NMR spectrum would be expected to show signals for the
NH2z and NH protons, with chemical shifts influenced by the adjacent carbonyl and
chloroamine groups. >N NMR could also provide valuable information but may be
complicated by the quadrupolar nature of the **N nucleus.
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« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic
absorption bands for the N-H stretching and bending vibrations, as well as a strong C=0
(carbonyl) stretching band. The presence of the N-Cl bond would also influence the
spectrum.

o Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight
and fragmentation pattern. The presence of chlorine would be indicated by the characteristic
isotopic pattern (3°Cl and 3Cl).

Applications in Research

The primary application of chlorourea in a research context is as a chemical intermediate and
a subject of study in reaction kinetics and mechanisms.

o Water Treatment Chemistry: It is a key species in understanding the breakdown of urea in
chlorinated water systems, which is relevant for swimming pool maintenance and
wastewater treatment.

¢ Organic Synthesis: As a reactive N-chloro compound, it has potential as a reagent in organic
synthesis, for example, in amination or chlorination reactions. However, its application in this
area is not as widespread as other N-halo reagents.

e Photochemistry: The photolysis of N-chlorourea has been investigated as a potential
advanced oxidation process for the removal of urea from water.[2]

Safety and Handling

Specific safety data for pure chlorourea is limited. However, as an N-chloro compound, it
should be handled with care. N-chloro compounds can be unstable and may decompose,
sometimes vigorously, upon heating or exposure to light. They are also potent oxidizing agents.

General Precautions:
o Work in a well-ventilated fume hood.
o Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

e Avoid heating the compound unless its thermal stability is known.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8728648?utm_src=pdf-body
https://www.benchchem.com/product/b8728648?utm_src=pdf-body
https://www.researchgate.net/publication/348497789_Photolysis_of_N-chlorourea_and_its_effect_on_urea_removal_in_a_combined_pre-chlorination_and_UV254_process
https://www.benchchem.com/product/b8728648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8728648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Store in a cool, dark, and dry place, away from incompatible materials such as reducing
agents.

Conclusion

Chlorourea (CAS 3135-74-8) is a chemically significant molecule, primarily recognized for its
role as the initial intermediate in the chlorination of urea. While its physical and chemical
properties have been estimated through computational methods, detailed experimental data,
particularly regarding its synthesis, purification, and spectral characterization, remain scarce in
the public domain. For researchers in environmental science, water treatment, and synthetic
chemistry, a deeper understanding of this reactive compound is crucial. Further research into
the isolation and characterization of pure chlorourea would be highly valuable to the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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